Cas no 53411-70-4 (D-Glucose-6-phosphate Trisodium Salt)

• Product Name: D-Glucose-6-phosphate Trisodium Salt
• CAS No: 53411-70-4
• MF: C₆H₁₀Na₃O₁₀P
• MW: 342.080676555634
• MDL: MFCD00083681
• CID: 374399
• PubChem ID: 24898882
• Update Time: 2025-05-23

D-Glucose-6-phosphate Trisodium Salt Chemical and Physical Properties

Names and Identifiers

• D-Gluconic acid,6-(dihydrogen phosphate), trisodium salt (9CI)
• 6-Phosphogluconic acid trisodium salt
• D-Glucose-6-phosphate trisodium salt
• NSC 316735
• Trisodium 6-phospho-D-gluconate
• C15936
• 53411-70-4
• D-Gluconate 6-phosphate trisodium salt
• gluconate-6-phosphate trisodium salt
• trisodium;(2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-phosphonatooxyhexanoate
• MFCD00083681
• 2,3,4,5-tetrahydroxy-6-phosphonooxyhexanoic acid
• 6-Phosphogluconic acid, trisodium salt dihydrate
• sodium (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-(phosphonatooxy)hexanoate
• 6-Phosphogluconic acid, trisodium salt
• CBQSOSFCUWVWAQ-CXKLNRRHSA-K
• D-Glucose-6-phosphate Trisodium Salt

• MDL： MFCD00083681
• Inchi： 1S/C6H13O10P.3Na/c7-2(1-16-17(13,14)15)3(8)4(9)5(10)6(11)12;;;/h2-5,7-10H,1H2,(H,11,12)(H2,13,14,15);;;/q;3*+1/p-3/t2-,3-,4+,5-;;;/m1.../s1
• InChI Key： CBQSOSFCUWVWAQ-CXKLNRRHSA-K
• SMILES： P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H]([C@H](C(=O)[O-])O)O)O)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 341.97000
• Monoisotopic Mass: 276.024633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 17
• Tautomer Count: Not determined
• XLogP3: -4.5
• Topological Polar Surface Area: 185

Experimental Properties

• Color/Form: Pale yellow powder
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Solubility: H2O: 50 mg/mL, clear, colorless
• PSA: 203.28000
• LogP: -3.83440
• Vapor Pressure: No date available

D-Glucose-6-phosphate Trisodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Glucose-6-phosphate Trisodium Salt

Comprehensive Overview of D-Glucose-6-phosphate Trisodium Salt (CAS No. 53411-70-4)

D-Glucose-6-phosphate Trisodium Salt (CAS No. 53411-70-4) is a critical biochemical reagent widely used in metabolic research, enzymology, and diagnostic applications. This compound, a sodium salt derivative of glucose-6-phosphate, plays a pivotal role in glycolysis and the pentose phosphate pathway. Its high purity and stability make it indispensable in laboratories studying cellular energy metabolism, diabetes, and rare genetic disorders like G6PD deficiency.

In recent years, the demand for D-Glucose-6-phosphate Trisodium Salt has surged due to its applications in biopharmaceutical production and cell culture media. Researchers are increasingly exploring its potential in cancer metabolism studies, as altered glucose metabolism is a hallmark of tumor cells. The compound’s role in NADPH generation also links it to oxidative stress research, a hot topic in aging and neurodegenerative disease studies.

The molecular structure of CAS No. 53411-70-4 features a glucose moiety phosphorylated at the 6-position, with three sodium ions ensuring solubility in aqueous solutions. This property is crucial for in vitro assays, such as those measuring hexokinase or glucose-6-phosphate dehydrogenase (G6PD) activity. Manufacturers often highlight its ≥98% purity, validated by HPLC, to meet stringent requirements for diagnostic kit formulations.

From an industrial perspective, D-Glucose-6-phosphate Trisodium Salt is synthesized under GMP conditions for clinical-grade applications. Its stability at −20°C and compatibility with enzymatic reaction buffers make it a preferred choice for high-throughput screening (HTS) platforms. Notably, its use in continuous glucose monitoring systems has gained traction, aligning with the growing focus on personalized medicine.

Environmental and safety profiles of CAS No. 53411-70-4 are well-documented. Unlike reactive intermediates, this compound is non-hazardous when handled according to standard laboratory protocols. Its biodegradability also appeals to sustainable science initiatives—a key concern among modern researchers. Storage recommendations typically emphasize desiccation to prevent hydrolysis, which could affect enzyme kinetic measurements.

Emerging trends show cross-disciplinary applications of D-Glucose-6-phosphate Trisodium Salt in microbial fermentation and biobattery development. Startups are leveraging its redox properties to design bioelectrochemical systems, while food scientists explore its role as a natural preservative. These innovations respond to searches for "green chemistry alternatives" and "energy-efficient biocatalysts"—topics trending in academic and industrial forums.

For quality assurance, analytical methods like NMR spectroscopy and mass spectrometry are employed to verify the absence of contaminants such as free glucose or inorganic phosphates. Such rigor ensures reproducibility in studies examining insulin resistance or glycogen storage diseases. Suppliers frequently provide COAs (Certificates of Analysis) detailing residual solvent levels, meeting ISO 13485 standards for in vitro diagnostic (IVD) applications.

The global market for CAS No. 53411-70-4 is projected to grow at 6.2% CAGR, driven by expanding point-of-care testing and metabolomics research. Regional analyses reveal heightened demand in Asia-Pacific, where investments in precision medicine infrastructure are accelerating. This aligns with PubMed data showing a 40% increase in publications referencing glucose-6-phosphate derivatives since 2020.

In summary, D-Glucose-6-phosphate Trisodium Salt remains a cornerstone reagent bridging basic science and translational medicine. Its versatility across diabetes research, rare disease diagnostics, and industrial biotechnology underscores its enduring relevance. Future developments may explore its utility in CRISPR-based metabolic engineering or exosome production—areas poised to dominate life sciences discourse.